Cas no 89292-39-7 (1H-1,2,4-Triazol-3-amine, 5-[4-[(4-butylphenyl)methyl]-1-piperazinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[4-[(4-butylphenyl)methyl]-1-piperazinyl]-
• CAS No: 89292-39-7
• MF: C₁₇H₂₆N₆
• MW: 314.428542613983
• CID: 605222
• PubChem ID: 13267650
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-[(4-butylphenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[4-[(4-butylphenyl)methyl]-1-piperazinyl]-
• 3-[4-[(4-butylphenyl)methyl]piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• SCHEMBL11197942
• CHEMBL155378
• DTXSID80533260
• SCHEMBL16825853
• 89292-39-7
• 3-{4-[(4-Butylphenyl)methyl]piperazin-1-yl}-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C17H26N6/c1-2-3-4-14-5-7-15(8-6-14)13-22-9-11-23(12-10-22)17-19-16(18)20-21-17/h5-8H,2-4,9-13H2,1H3,(H3,18,19,20,21)
• InChI Key： YHPSOVZUGUVGLS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(=CC=2)CCCC)CCN(C2=NNC(N)=N2)CC1

Computed Properties

• Exact Mass: 314.22189485g/mol
• Monoisotopic Mass: 314.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.1Ų